Cas no 1864394-31-9 (1-isopropyl-4-methyl-pyrazole-3-carboxylic acid)

• Product Name: 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid
• CAS No: 1864394-31-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5103979
• Update Time: 2026-03-03

1-isopropyl-4-methyl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-methyl-1-(1-methylethyl)-
• 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid

• Inchi： 1S/C8H12N2O2/c1-5(2)10-4-6(3)7(9-10)8(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： WHUGEPHBGHDUPS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid (CAS No. 1864394-31-9): Properties, Applications, and Industry Insights

1-isopropyl-4-methyl-pyrazole-3-carboxylic acid (CAS 1864394-31-9) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. As a heterocyclic carboxylic acid, this compound serves as a critical building block in the synthesis of bioactive molecules, aligning with the growing demand for small-molecule drug discovery and sustainable crop protection solutions. Its isopropyl and methyl substituents contribute to enhanced lipophilicity, making it valuable for optimizing drug permeability and agrochemical formulations.

Recent advancements in medicinal chemistry highlight the role of pyrazole-3-carboxylic acids as key intermediates for kinase inhibitors and anti-inflammatory agents, addressing trending research areas such as targeted cancer therapies and immune modulation. The compound’s CAS 1864394-31-9 is frequently searched in conjunction with terms like "pyrazole synthesis", "carboxylic acid derivatives", and "structure-activity relationship (SAR)", reflecting its relevance in academic and industrial R&D. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to validate its quality, a topic of high interest among quality control professionals.

From an environmental perspective, the agrochemical sector explores 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid for developing low-residue pesticides, resonating with global trends toward green chemistry and regulatory compliance. Its potential as a metabolite or degradation product of larger molecules further underscores its importance in environmental fate studies. Researchers often query "pyrazole biodegradation pathways" or "ecotoxicology of heterocycles", linking this compound to broader discussions on sustainable chemical design.

In material science, the carboxylic acid moiety of CAS 1864394-31-9 enables its use in metal-organic frameworks (MOFs) and coordination polymers, aligning with innovations in porous materials for gas storage or catalysis. This interdisciplinary appeal positions the compound as a subject of interest in high-impact factor journals and patent filings, particularly in regions with robust chemical manufacturing ecosystems like North America and Asia-Pacific.

Regulatory and safety profiles of 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid are frequently discussed in REACH compliance forums, with emphasis on handling precautions and waste management. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory safety protocols, a topic often searched alongside terms like "chemical stability" and "storage conditions for carboxylic acids".

The commercial availability of CAS 1864394-31-9 through specialty chemical suppliers caters to the needs of contract research organizations (CROs) and academic labs. Market analyses indicate rising demand for such high-purity intermediates, driven by expansions in generic pharmaceuticals and bioactive ingredient production. Strategic partnerships between custom synthesis providers and end-users are reshaping supply chains, a trend reflected in search queries like "bulk pyrazole derivatives suppliers".

Future research directions for this compound may explore its utility in bioconjugation techniques or as a ligand in catalytic systems, areas gaining traction in biopharmaceuticals and nanotechnology. As synthetic methodologies evolve—particularly microwave-assisted synthesis and flow chemistry—the scalability and cost-efficiency of producing 1-isopropyl-4-methyl-pyrazole-3-carboxylic acid will likely improve, further solidifying its industrial relevance.